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Property Details

Primary Target MMP-2 (Matrix Metalloproteinase-2) [1] [2]

IC₅₀ for MMP-2 12 nM (Cell-free assay) [3] [1] [2]

Molecular Formula C₁₇H₂₀N₂O₅S [3] [1] [4]

Molecular Weight 364.42 g/mol [3] [1] [2]

CAS Number 704888-90-4 [3] [1] [2]

Selectivity Profile (IC₅₀)

MMP-9: 200 nM [3] [1] [2]

MMP-3: 4,500 nM (4.5 µM) [3] [1] [2]

MMP-1: >50,000 nM (>50 µM) [3] [1] [2]

MMP-7: >50,000 nM (>50 µM) [3] [1] [2]
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A frequently cited in vitro invasion assay using HT1080 human fibrosarcoma cells demonstrates the

functional effect of ARP-100 [3] [1] [2]. The experimental workflow is as follows:

Start

Plate HT1080 cells on Matrigel

Incubate for 24 hours

Add ARP-100 (50 nM)

Incubate for 1 hour

Quantify invasive elongations

Result: Significant reduction in invasion

Click to download full resolution via product page

This model shows that ARP-100 can significantly reduce the invasive behavior of cancer cells by selectively

inhibiting MMP-2 activity [3] [1] [2].
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Mechanism of Action and Research Applications

Mechanism of Action: ARP-100 is a biphenylsulfonamide that selectively interacts with the S1'
pocket of the MMP-2 enzyme, which contributes to its high selectivity over other MMPs [1].

Research Applications: Based on published studies, ARP-100 is used to investigate the role of
MMP-2 in:

Cancer cell invasion and metastasis [3] [1].
VEGF expression and angiogenesis in lung cancer cells [3].

Sarcomere degeneration in cardiomyocytes [3].
Cardiac ischemia-reperfusion injury [3].

Research Considerations

When planning experiments with ARP-100, keep these points in mind:

Solubility: ARP-100 is typically dissolved in DMSO (e.g., 100 mg/mL) [1]. Be sure to use fresh, dry
DMSO as it is hygroscopic.

Selectivity: Its profile makes it an excellent tool for dissecting the specific role of MMP-2 in
processes where multiple MMPs are present.

Functional Assays: The anti-invasive effect is a key functional outcome to measure, as
demonstrated in the HT1080 model [3] [1] [2].

The search results did not contain a direct, head-to-head competitive analysis with other specific, named

MMP-2 inhibitors. For a more complete competitive landscape, you may need to consult specialized

scientific databases or review articles that compare the potency, selectivity, and performance of various

inhibitors like ARP-100, SB-3CT, and others across multiple experimental models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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